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Compound of Interest

Compound Name: ZG-126

Cat. No.: B15543055

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZG-126 is a novel bifunctional molecule that acts as both a Vitamin D Receptor (VDR) agonist

and a histone deacetylase (HDAC) inhibitor. This dual mechanism of action makes it a

promising candidate for cancer therapy, particularly in aggressive and difficult-to-treat cancers

such as triple-negative breast cancer (TNBC). ZG-126 has demonstrated cytotoxic, anti-tumor,

anti-metastatic, and anti-inflammatory activities in preclinical studies. It has been shown to be

effective in cancer cell lines such as MDA-MB-231 and 4T1, as well as in mouse models of

melanoma and TNBC.[1] These application notes provide a summary of ZG-126's properties

and detailed protocols for its preparation and use in common in vitro experiments.
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Property Value Reference

Molecular Formula C33H44N2O5 MedchemExpress

Molecular Weight 564.71 g/mol MedchemExpress

CAS Number 2583445-53-7 MedchemExpress

Biological Activity
Target IC50 Reference

HDAC (pan) 0.63-67.6 μM [1]

VDR Agonist [1]

In Vitro Efficacy
Cell Line Cancer Type Effect

MDA-MB-231 Triple-Negative Breast Cancer Cytotoxicity

4T1 Triple-Negative Breast Cancer Cytotoxicity

Experimental Protocols
Preparation of ZG-126 Stock Solution
Materials:

ZG-126 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Protocol:

Allow the ZG-126 powder to equilibrate to room temperature before opening the vial.
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Prepare a 10 mM stock solution by dissolving the appropriate amount of ZG-126 powder in

DMSO. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 5.65 mg of ZG-
126 in 1 mL of DMSO.

Vortex the solution thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for short-term storage or -80°C for long-term

storage.

Cell Viability Assay (MTT Assay)
This protocol is a general guideline and should be optimized for your specific cell line and

experimental conditions.

Materials:

MDA-MB-231 or 4T1 cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

96-well cell culture plates

ZG-126 stock solution (10 mM in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Phosphate-buffered saline (PBS)

Multichannel pipette

Plate reader

Protocol:
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Seed MDA-MB-231 or 4T1 cells into a 96-well plate at a density of 5,000-10,000 cells per

well in 100 µL of complete culture medium.

Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for

cell attachment.

Prepare serial dilutions of ZG-126 from the 10 mM stock solution in complete culture medium

to achieve the desired final concentrations. Remember to include a vehicle control (DMSO)

at the same final concentration as in the highest ZG-126 treatment group.

Remove the medium from the wells and add 100 µL of the prepared ZG-126 dilutions or

vehicle control to the respective wells.

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into

formazan crystals.

Carefully remove the medium containing MTT from each well.

Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

Gently pipette up and down to ensure complete dissolution of the crystals.

Measure the absorbance at 570 nm using a plate reader.

Calculate cell viability as a percentage of the vehicle-treated control cells.
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ZG-126 Dual Mechanism of Action
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Caption: Signaling pathway of ZG-126.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15543055/docs?utm_src=pdf-body-img#zg-126-application-notes-and-protocols-for-cancer-research
https://www.benchchem.com/product/b15543055/docs?utm_src=pdf-body#zg-126-application-notes-and-protocols-for-cancer-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for ZG-126 In Vitro Testing
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Caption: Cell viability assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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